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Compound of Interest

Compound Name: DL-Glutamic acid-d5

Cat. No.: B570452

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for the use of DL-Glutamic acid-d5, a stable isotope-labeled
compound.

Personal Protective Equipment (PPE)

When handling DL-Glutamic acid-d5, a comprehensive approach to personal protection is
crucial to minimize exposure and ensure laboratory safety. The following personal protective
equipment is recommended.

Eye and Face Protection:

o Safety Glasses: At a minimum, safety glasses with side shields meeting ANSI Z87.1 or
equivalent standards should be worn to protect against flying particles.[1]

o Chemical Splash Goggles: If there is a risk of splashing, chemical splash goggles that
provide a seal around the eyes are required.[2][3][4]

o Face Shield: For procedures with a significant splash hazard, a face shield should be worn in
addition to safety glasses or goggles.[1][2][3]

Skin Protection:
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» Lab Coat: A standard laboratory coat should be worn to protect skin and clothing from
potential contamination.[1][2][3]

e Gloves: Disposable nitrile gloves are recommended for incidental contact.[1][4] If prolonged
or direct contact is anticipated, consider double-gloving or using gloves with a higher level of
chemical resistance.[1][5] Always inspect gloves for damage before use and change them
immediately if contaminated.[4]

o Full-Coverage Clothing: Long pants and closed-toe shoes are mandatory to protect the lower
body and feet from spills and other laboratory hazards.[1][2]

Respiratory Protection:

» Under normal laboratory conditions with adequate ventilation, such as in a fume hood,
respiratory protection is typically not required.[6]

« If there is a potential for generating dust or aerosols and engineering controls are not
sufficient, a NIOSH-approved respirator may be necessary.[4][7]

Operational Plan

A systematic approach to handling DL-Glutamic acid-d5 from receipt to use will ensure safety
and maintain the integrity of the compound.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

o DL-Glutamic acid-d5 is a stable isotope-labeled compound and is not radioactive; therefore,
no special precautions for radioactivity are needed.[8]

» Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[6][7] Some suppliers recommend freezer storage.
[6] Always follow the storage temperature recommendations on the product label or safety
data sheet.

2. Handling and Preparation:
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 All handling of the solid compound that may generate dust should be conducted in a well-
ventilated area, preferably a chemical fume hood, to minimize inhalation exposure.[7]

o When weighing the compound, use an analytical balance within a ventilated enclosure if
possible.

o For preparing solutions, add the solid to the solvent slowly to avoid splashing.
3. Experimental Use:

e Conduct all experimental procedures involving DL-Glutamic acid-d5 in a designated and
well-ventilated laboratory area.

o Ensure that all equipment is clean and appropriate for the intended use.

Disposal Plan

Proper disposal of DL-Glutamic acid-d5 and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

e Unused Product: Unused DL-Glutamic acid-d5 should be disposed of as chemical waste in
accordance with local, state, and federal regulations. Do not dispose of it down the drain
unless specifically permitted by your institution's environmental health and safety office.[9]

o Empty Containers: Empty containers should be rinsed thoroughly with an appropriate
solvent. The rinsate should be collected and disposed of as chemical waste. Once
decontaminated, the container can be disposed of as regular laboratory waste or recycled,
depending on institutional policies.

o Contaminated Materials: Any materials, such as gloves, wipes, or pipette tips, that come into
contact with DL-Glutamic acid-d5 should be collected in a designated, labeled waste
container and disposed of as chemical waste.

Quantitative Data Summary
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Property Value Source
Appearance White Powder/Solid [10]
Melting Point 194 °C/381.2 °F [10]
Odor Odorless [10]
Potential skin, eye, and
Hazards . .
respiratory irritant
Cool, dry place; Freezer
Storage Temperature [61[11][12]
storage may be recommended
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Safe handling workflow for DL-Glutamic acid-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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